6-[3-(1,3-Benzodioxol-5-yl)acryloyl]-5-methylene-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinoline
6-[3-(1,3-Benzodioxol-5-yl)acryloyl]-5-methylene-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinoline
Brand Name:
Vulcanchem
CAS No.:
883954-68-5
VCID:
VC0361595
InChI:
InChI=1S/C21H17NO5/c1-13-16-10-20-19(26-12-27-20)9-15(16)6-7-22(13)21(23)5-3-14-2-4-17-18(8-14)25-11-24-17/h2-5,8-10H,1,6-7,11-12H2/b5-3+
SMILES:
C=C1C2=CC3=C(C=C2CCN1C(=O)C=CC4=CC5=C(C=C4)OCO5)OCO3
Molecular Formula:
C21H17NO5
Molecular Weight:
363.4g/mol
6-[3-(1,3-Benzodioxol-5-yl)acryloyl]-5-methylene-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinoline
CAS No.: 883954-68-5
Main Products
VCID: VC0361595
Molecular Formula: C21H17NO5
Molecular Weight: 363.4g/mol
![6-[3-(1,3-Benzodioxol-5-yl)acryloyl]-5-methylene-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinoline - 883954-68-5](/images/no_structure.jpg)
| CAS No. | 883954-68-5 |
|---|---|
| Product Name | 6-[3-(1,3-Benzodioxol-5-yl)acryloyl]-5-methylene-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinoline |
| Molecular Formula | C21H17NO5 |
| Molecular Weight | 363.4g/mol |
| IUPAC Name | (E)-3-(1,3-benzodioxol-5-yl)-1-(5-methylidene-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinolin-6-yl)prop-2-en-1-one |
| Standard InChI | InChI=1S/C21H17NO5/c1-13-16-10-20-19(26-12-27-20)9-15(16)6-7-22(13)21(23)5-3-14-2-4-17-18(8-14)25-11-24-17/h2-5,8-10H,1,6-7,11-12H2/b5-3+ |
| Standard InChIKey | OKFTUNKHUCDARV-HWKANZROSA-N |
| Isomeric SMILES | C=C1C2=CC3=C(C=C2CCN1C(=O)/C=C/C4=CC5=C(C=C4)OCO5)OCO3 |
| SMILES | C=C1C2=CC3=C(C=C2CCN1C(=O)C=CC4=CC5=C(C=C4)OCO5)OCO3 |
| Canonical SMILES | C=C1C2=CC3=C(C=C2CCN1C(=O)C=CC4=CC5=C(C=C4)OCO5)OCO3 |
| PubChem Compound | 7097219 |
| Last Modified | Nov 11 2021 |
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